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Compound of Interest

Compound Name: Roselipin 2A

Cat. No.: B15574222

Disclaimer: Roselipin 2A is a specialized research compound, and as of the date of this
document, detailed public information regarding its specific handling, storage, stability, and
solubility is limited. The following application notes and protocols are based on general best
practices for the handling of similar bioactive lipids and polyketide natural products.
Researchers should conduct their own validation and optimization studies.

Compound Information

Roselipin 2A is a member of the roselipin family of natural glycolipids, which are produced by
the marine fungus Gliocladium roseum KF-1040. These compounds have been identified as
inhibitors of diacylglycerol acyltransferase (DGAT), a key enzyme in triglyceride synthesis.
Structurally, Roselipin 2A is a complex polyketide modified with D-mannose and D-arabinitol
moieties, and is specifically the 6"-O-acetyl derivative of Roselipin 1A.

Table 1: Physicochemical Properties of Roselipin 2A
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Property Value Source
Molecular Formula C42H74015 PubChem
Molecular Weight 819.0 g/mol PubChem

To be determined
Appearance experimentally (likely a powder  N/A

or oil)

) Refer to supplier's Certificate
Purity ) N/A
of Analysis

Handling and Storage

Bioactive lipids, particularly those with unsaturated components, are susceptible to degradation
through oxidation and hydrolysis. Proper handling and storage are critical to maintain the
integrity and activity of Roselipin 2A.

2.1. General Handling

e Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-
resistant gloves when handling Roselipin 2A.

e Work Area: Handle the compound in a clean, designated area, preferably in a chemical fume
hood to avoid inhalation of any fine powder. Disinfect the work area with 70% ethanol before
and after use.[1]

» Static: Be mindful of static electricity when handling the powdered form of the compound.

» Contamination: Use sterile, chemical-resistant tools (e.g., stainless steel or Teflon spatulas)
for handling. Avoid using plastic tools with organic solvents, as they can leach impurities.[2]

[3]
2.2. Storage

o Short-term Storage: For short-term storage, the solid compound can be stored at -20°C in a
tightly sealed glass vial.
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e Long-term Storage: For long-term storage, it is recommended to dissolve Roselipin 2A in a
suitable organic solvent, overlay with an inert gas (e.g., argon or nitrogen), and store at
-80°C in a glass vial with a Teflon-lined cap.[2][4] Unsaturated lipids are prone to degradation
and should not be stored as powders for extended periods.[4]

Table 2: Recommended Storage Conditions

Condition Solid Form In Solution
Temperature -20°C (short-term) -80°C (long-term)
Atmosphere Dry Inert gas (Argon or Nitrogen)
_ _ Amber glass vial with Teflon-
Container Amber glass vial )
lined cap
Light Protect from light Protect from light

2.3. Preparation of Stock Solutions

The solubility of Roselipin 2A in various solvents has not been empirically determined. It is
recommended to test solubility in small quantities before preparing a stock solution. Based on
its lipid-like structure, solvents such as dimethyl sulfoxide (DMSQO), ethanol, or chloroform may
be suitable.
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Stock Solution Preparation

Equilibrate Roselipin 2A vial to room temperature

revents condensation

Weigh the required amount of compound

Add the desired volume of a suitable organic solvent (e.g., DMSO)

l

Vortex or sonicate until fully dissolved

voids repeated freeze-thaw cycles

@) smaller volumes in amber glass vials with Teﬂo@

Overlay with inert gas (e.g., Argon)

Store at -80°C

Click to download full resolution via product page

Caption: Experimental workflow for a cell-free DGAT inhibition assay.
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Mechanism of Action and Signaling Pathway

Roselipin 2A inhibits diacylglycerol acyltransferase (DGAT), the enzyme that catalyzes the
final step of triglyceride synthesis. There are two main isoforms, DGAT1 and DGAT2. By
inhibiting DGAT, Roselipin 2A is expected to reduce the production of triglycerides, which can
impact lipid storage in lipid droplets and may have broader effects on cellular metabolism.

DGAT Signaling Pathway Context

Triglyceride Synthesis and the Role of DGAT

Roselipin 2A DGAT1 / DGAT2

Glycerol-3-P

Diacylglycerol DGAT1/ DGAT2

Triglycerides Lipid Droplets

Fatty Acyl-CoA

Click to download full resolution via product page

Caption: Simplified diagram of the triglyceride synthesis pathway showing the inhibitory action
of Roselipin 2A on DGAT.

Safety Precautions

As a novel compound from a microbial source, the toxicological properties of Roselipin 2A
have not been fully characterized. Therefore, standard safety precautions for handling
potentially hazardous chemicals should be followed.

 Ingestion/Inhalation: Avoid ingestion and inhalation. Handle in a well-ventilated area or a
fume hood.

» Skin/Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately
with plenty of water.
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» Disposal: Dispose of waste according to institutional and local regulations for chemical
waste.

e Spills: In case of a spill, absorb with an inert material and decontaminate the area with a
suitable disinfectant (e.g., 70% ethanol or 10% bleach). [1] Treat all unknown compounds as
potentially hazardous. Refer to general safety guidelines for handling novel microbial
products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574222#handling-and-storage-of-roselipin-2a-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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